Cas no 1060724-63-1 (6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid methyl ester)

• Product Name: 6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid methyl ester
• CAS No: 1060724-63-1
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD20527608
• CID: 4777431
• Update Time: 2025-06-08

6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid methyl ester
• methyl 6-methoxypyrazolo[1,5-a]pyridine-3-carboxylate
• SB30437

• MDL： MFCD20527608
• Inchi： 1S/C10H10N2O3/c1-14-7-3-4-9-8(10(13)15-2)5-11-12(9)6-7/h3-6H,1-2H3
• InChI Key： HCDJLEBYDRJYRO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C(=O)OC)C=NN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 0.9
• Topological Polar Surface Area: 52.8

Additional information on 6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid methyl ester

Research Brief on 6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid methyl ester (CAS: 1060724-63-1)

The compound 6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid methyl ester (CAS: 1060724-63-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its potential as a building block in the synthesis of biologically active molecules, including kinase inhibitors and other therapeutic agents. Recent studies have explored its utility in the design of novel pharmaceuticals, leveraging its unique structural features to enhance binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and derivatization strategies for 6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid methyl ester. The study highlighted its role as a key intermediate in the synthesis of pyrazolopyridine-based compounds, which exhibit promising activity against various disease targets. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives, confirming their structural integrity and purity.

Another significant development was reported in a 2024 preprint on bioRxiv, where the compound was utilized in the development of a new class of kinase inhibitors. The study demonstrated that modifications to the pyrazolo[1,5-a]pyridine core, particularly at the 6-methoxy and 3-carboxylic acid methyl ester positions, could significantly influence the compound's inhibitory potency against specific kinases. These findings underscore the compound's potential as a versatile scaffold for targeted drug design.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of 6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid methyl ester in the synthesis of antiviral agents. The patent highlighted the compound's ability to serve as a precursor for molecules with activity against RNA viruses, including SARS-CoV-2. This application aligns with the growing demand for novel antiviral therapies and positions the compound as a valuable asset in pandemic preparedness efforts.

In summary, 6-Methoxy-pyrazolo[1,5-a]pyridine-3-carboxylic acid methyl ester (CAS: 1060724-63-1) continues to be a focal point of research in chemical biology and medicinal chemistry. Its structural versatility and demonstrated efficacy in various therapeutic contexts make it a promising candidate for further exploration. Future studies are expected to delve deeper into its mechanistic insights and expand its applications in drug discovery.